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Compound of Interest

Compound Name: sec-Butyl acrylate

Cat. No.: B146066 Get Quote

This in-depth technical guide provides a comprehensive overview of the key physical properties

of sec-butyl acrylate, specifically its refractive index and density. The information is tailored for

researchers, scientists, and professionals in drug development and related fields who require

precise data and methodologies for material characterization.

Core Physical Properties of sec-Butyl Acrylate
The refractive index and density are fundamental physical constants essential for the

identification, quality control, and application of sec-butyl acrylate in various scientific and

industrial processes.

Quantitative Data
The following table summarizes the reported values for the density and refractive index of sec-
butyl acrylate.

Physical Property Value Notes

Density 0.8870 g/cm³

Refractive Index 1.4110

1.414

at 20°C, referenced to the D-

line of the sodium spectrum

(n20/D)[1]
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Experimental Protocols
Accurate determination of refractive index and density relies on standardized experimental

procedures. The following sections detail the methodologies for these measurements.

Measurement of Refractive Index
The refractive index of a liquid can be determined using several methods. A common and

precise method involves the use of an Abbe refractometer.

Protocol using an Abbe Refractometer:

Temperature Calibration: Ensure the refractometer's prisms are set to a constant

temperature, typically 20°C, using a connected water bath.[2]

Prism Cleaning: Clean the surfaces of both the illuminating and refracting prisms with a

suitable solvent (e.g., acetone or ethanol) and a soft, lint-free tissue.[2]

Sample Application: Place a few drops of sec-butyl acrylate onto the surface of the

refracting prism.[2]

Prism Engagement: Close the prisms and ensure the liquid sample spreads evenly to form a

thin film.

Optical Adjustment: Adjust the light source and the mirror to illuminate the prisms.

Boundary Line Focusing: While looking through the eyepiece, turn the coarse adjustment

knob until the light and dark fields become visible. Adjust the compensator to eliminate any

color fringe and sharpen the boundary line.[2]

Reading Acquisition: Align the sharp boundary line with the center of the crosshairs in the

eyepiece.[2]

Data Recording: Read the refractive index value from the instrument's scale.

Cleaning: Thoroughly clean the prisms after the measurement.

Measurement of Density
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The density of a liquid can be determined using a pycnometer (also known as a specific gravity

bottle) or by measuring the mass of a known volume.

Protocol using a Pycnometer:

Pycnometer Preparation: Clean and dry the pycnometer and its stopper thoroughly.

Mass of Empty Pycnometer: Accurately weigh the empty pycnometer with its stopper on a

calibrated analytical balance.

Sample Filling: Fill the pycnometer with sec-butyl acrylate, ensuring no air bubbles are

trapped. Insert the stopper, allowing excess liquid to escape through the capillary.

Temperature Equilibration: Place the filled pycnometer in a constant temperature bath (e.g.,

20°C) until it reaches thermal equilibrium.

Mass of Filled Pycnometer: Remove the pycnometer from the bath, wipe it dry, and weigh it.

Volume Determination: Repeat the procedure using a reference liquid of known density (e.g.,

deionized water) to determine the exact volume of the pycnometer.

Density Calculation: The density of sec-butyl acrylate is calculated using the formula:

Density = (Mass of sec-butyl acrylate) / (Volume of pycnometer)

Protocol using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on an electronic balance and

tare the balance.[3]

Volume Measurement: Carefully add a specific volume of sec-butyl acrylate to the

graduated cylinder (e.g., 10 mL).[4]

Mass Measurement: Record the mass of the sec-butyl acrylate.[4]

Density Calculation: Calculate the density by dividing the mass of the liquid by the measured

volume.[5] For improved accuracy, this can be repeated with different volumes and the

results averaged.[4]
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Logical Workflow for Physical Property
Determination
The following diagram illustrates the general workflow for the experimental determination of the

physical properties of a liquid chemical such as sec-butyl acrylate.
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Workflow for Physical Property Determination of a Liquid Chemical

1. Preparation

2. Measurement

3. Data Analysis

4. Reporting

Obtain sec-Butyl
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Final Report Generation

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a liquid chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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